Cas no 94697-68-4 (5,6-O-Isopropylidene-L-gulono-1,4-lactone)

5,6-O-Isopropylidene-L-gulono-1,4-lactone structure

94697-68-4 structure

Product Name:5,6-O-Isopropylidene-L-gulono-1,4-lactone

CAS No:94697-68-4

MF:C₉H₁₄O₆

MW:218.203863620758

MDL:MFCD00077804

CID:798717

PubChem ID:57651686

Update Time:2024-10-25

5,6-O-Isopropylidene-L-gulono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

- L-Gulonic acid,5,6-O-(1-methylethylidene)-, g-lactone
- 5,6-O-Isopropylidene-L-gulono-1,4-lactone
- (4S,5S)-5-(2,2-dimethyl-1,3-dioxolan-4-yl)-3,4-dihydroxyoxolan-2-one
- 5,6-O-ISOPROPYLIDENE-L-GULONIC ACID GAMMA-LACTONE
- L-5,6-isopropylidene-gulono-1,4-lactone
- 5,6-Isopropylidene-L-gulonic acid γ-lactone
- L
- (3S,4R,5S)-5-((S)-2,2-dimethyl-1,3-dioxolan-4-yl)-3,4-dihydroxydihydrofuran-2(3H)-one
- (3S,4R,5S)-5-[(4S)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL]-3,4-DIHYDROXYOXOLAN-2-ONE
- 5,6-O-Isopropylidene-L-gulonic acid-1,4-lactone
- JNTPPVKRHGNFKM-BNHYGAARSA-N
- 5,6-O-Isopropylidene-L-gluconic acid 1,4-lactone
- CS-0119989
- 5,6-isopropylidene-l-gulonic acid gamma-lactone
- DTXSID20662043
- 5,6-O-Isopropylidene-L-gulonic acid gamma-lactone, >=99.0% (sum of enantiomers, TLC)
- MFCD00077804
- SCHEMBL1738813
- AKOS007930486
- 94697-68-4
- MDL： MFCD00077804
- Inchi： 1S/C9H14O6/c1-9(2)13-3-4(15-9)7-5(10)6(11)8(12)14-7/h4-7,10-11H,3H2,1-2H3/t4-,5+,6-,7+/m0/s1
- InChI Key： JNTPPVKRHGNFKM-BNHYGAARSA-N
- SMILES： O[C@@H]1[C@H](O)C(=O)O[C@@H]1[C@H]1OC(C)(C)OC1

Computed Properties

Exact Mass: 218.07900
Monoisotopic Mass: 218.07903816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 85.2Å²

Experimental Properties

Melting Point: 166-170 °C
Solubility: Methanol (Slightly), Water (Slightly)
PSA: 85.22000
LogP: -1.21490
Optical Activity: [α]20/D +62±2°, c = 1% in H2O

5,6-O-Isopropylidene-L-gulono-1,4-lactone Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22; S24/25
FLUKA BRAND F CODES：3
Storage Condition：-20?°C Freezer

5,6-O-Isopropylidene-L-gulono-1,4-lactone Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-O-Isopropylidene-L-gulono-1,4-lactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I868400-1g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		1g	$ 110.00	2023-09-07
TRC	I868400-2g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		2g	$178.00	2023-05-18
TRC	I868400-5g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		5g	$ 327.00	2023-09-07
TRC	I868400-10g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		10g	$500.00	2023-05-18
TRC	I868400-25g	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4		25g	$884.00	2023-05-18
BAI LING WEI Technology Co., Ltd.	461620-500MG	5,6-O-Isopropylidene-L-gulonic acid-1,4-lactone, 98%	94697-68-4	98%	500MG	￥ 1680	2022-04-26
BAI LING WEI Technology Co., Ltd.	461620-1G	5,6-O-Isopropylidene-L-gulonic acid-1,4-lactone, 98%	94697-68-4	98%	1G	￥ 2191	2022-04-26
abcr	AB137501-1 g	5,6-O-Isopropylidene-L-gulono-1,4-lactone, 95%; .	94697-68-4	95%	1 g	€124.50	2023-07-20
abcr	AB137501-5 g	5,6-O-Isopropylidene-L-gulono-1,4-lactone, 95%; .	94697-68-4	95%	5 g	€349.50	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	59470-1G-F	5,6-O-Isopropylidene-L-gulono-1,4-lactone	94697-68-4	≥99.0% (sum of enantiomers, TLC)	1G	￥753.69	2022-02-24

5,6-O-Isopropylidene-L-gulono-1,4-lactone Production Method

Production Method 1

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; rt → 10 °C; 10 °C; 10 °C; 24 h, rt
1.2 Reagents: Sodium carbonate ; 2 h, rt

Reference

: De novo synthesis of conjugates

, World Intellectual Property Organization, , ,

Production Method 2

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 90 min, rt
1.2 Solvents: Toluene ; 30 min, rt

Reference

: Stereoselective Synthesis of a Highly Oxygenated δ-Lactone Related to the Core Structure of (-)-Enterocin

Wegmann, Marcus; Bach, Thorsten, Synthesis, 2017, 49(1), 209-217

Production Method 3

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 10 °C; 24 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; 2 h

Reference

: Syntheses of 2-keto-3-deoxy-D-xylonate and 2-keto-3-deoxy-L-arabinonate as stereochemical probes for demonstrating the metabolic promiscuity of Sulfolobus solfataricus towards D-xylose and L-arabinose

Archer, Robert M.; Royer, Sylvain F.; Mahy, William; Winn, Caroline L.; Danson, Michael J.; et al, Chemistry - A European Journal, 2013, 19(8), 2895-2902

Production Method 4

74464-44-1

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; < 10 °C; 24 h, rt

Reference

: Preparation of (R)-isopropylideneglycerol

, China, , ,

Production Method 5

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethylformamide

Reference

: A convenient synthesis of L-(S)-glyceraldehyde acetonide from L-ascorbic acid

Hubschwerlen, Christian, Synthesis, 1986, (11), 962-4

Production Method 6

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 0 °C
1.2 0 °C; 0 °C → rt; 24 h, rt
1.3 Reagents: Sodium carbonate ; 3 h, rt

Reference

: Preparation of 2'-fluoro nucleosides as antiviral agents

, World Intellectual Property Organization, , ,

Production Method 7

77-76-9

50-81-7

94697-68-4

Reaction Conditions

Reference

: A pyrrolysine analogue for protein click chemistry

Fekner, Tomasz; Li, Xin; Lee, Marianne M.; Chan, Michael K., Angewandte Chemie, 2009, 48(9), 1633-1635

Production Method 8

1128-23-0

524-38-9

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid monohydrate Solvents: Dimethylformamide , Tetrahydrofuran ; rt → 5 °C; 1 - 3 h, rt
1.2 Reagents: Sodium carbonate ; 1 h, neutralized, rt

Reference

: Preparation of N-(4-substituted phenyl)-anthranilic acid hydroxamate esters as MAPK/ERK kinase inhibitors useful for treatment of proliferative disorders

, World Intellectual Property Organization, , ,

Production Method 9

94697-68-4

Reaction Conditions

Reference

: Nucleophilic Addition Reaction of 2-Trimethylsilyloxyfuran to N-Gulosyl-C-alkoxymethylnitrones: Synthetic Approach to Polyoxin C

Mita, Naka; Tamura, Osamu; Ishibashi, Hiroyuki; Sakamoto, Masanori, Organic Letters, 2002, 4(7), 1111-1114

Production Method 10

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide , Tetrahydrofuran ; rt → 5 °C; 0 - 5 °C
1.2 0 - 5 °C; 18 h, rt
1.3 Reagents: Sodium carbonate ; 1 h, neutralized, rt

Reference

: Preparation of N-(4-substituted phenyl)-anthranilic acid hydroxamate esters as inhibitors of MAPK/ERK (MEK) kinase useful for treating proliferative disorders

, World Intellectual Property Organization, , ,

Production Method 11

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid monohydrate Solvents: Dimethylformamide , Tetrahydrofuran ; 0 - 5 °C; 18 h, rt
1.2 Reagents: Sodium carbonate ; 1 h, neutralized, rt

Reference

: Preparation of oxygenated esters of 4-iodophenylamino benzhydroxamic acids as MEK inhibitors

, World Intellectual Property Organization, , ,

Production Method 12

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide , Tetrahydrofuran ; 16 h, rt
1.2 Reagents: Sodium carbonate ; 1 h, rt

Reference

: Fused heterocyclic derivatives, their preparation method and application for treating HBV diseases

, World Intellectual Property Organization, , ,

Production Method 13

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Dimethylformamide ; pH 3, cooled
1.2 cooled; 8 h, rt
1.3 Reagents: Sodium carbonate Solvents: Water ; 1 h, rt

Reference

: Total Synthesis of Branimycin: An Evolutionary Approach

Enev, Valentin S.; Felzmann, Wolfgang; Gromov, Alexey; Marchart, Stefan; Mulzer, Johann, Chemistry - A European Journal, 2012, 18(31), 9651-9668

Production Method 14

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Solvents: Dimethylformamide

Reference

: Microwave-induced synthesis of enantiopure β-lactams from L-glyceraldehyde

Yadav, Ram Naresh; Banik, Indrani; Banik, Bimal Krishna, Journal of the Indian Chemical Society, 2018, 95(11), 1393-1395

Production Method 15

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 10 °C; 24 h, rt
1.2 Reagents: Sodium carbonate ; 2 h, rt

Reference

: Process for preparation of (S)-glycerin aldehyde derivative

, China, , ,

Production Method 16

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide

Reference

: Synthesis of a Functionalized 7,6-Bicyclic Spiroimine Ring Fragment of the Spirolides

Gueret, Stephanie M.; Furkert, Daniel P.; Brimble, Margaret A., Organic Letters, 2010, 12(22), 5226-5229

Production Method 17

1128-23-0

77-76-9

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 24 h, 0 °C → rt
1.2 Reagents: Potassium carbonate ; 24 h, rt

Reference

: Ruthenium-Catalyzed Asymmetric N-Demethylative Rearrangement of Isoxazolidines and Its Application in the Asymmetric Total Syntheses of (-)-(1R,3S)-HPA-12 and (+)-(1S,3R)-HPA-12

Xiao, Zu-Feng; Yao, Chuan-Zhi; Kang, Yan-Biao, Organic Letters, 2014, 16(24), 6512-6514

Production Method 18

1128-23-0

116-11-0

94697-68-4

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dimethylformamide ; 10 °C; 10 °C → rt; 24 h, rt
1.2 Reagents: Sodium carbonate decahydrate ; 2 h, rt

Reference

: Total Synthesis of Brevenal

Zhang, Yuan; Rohanna, John; Zhou, Jie; Iyer, Karthik; Rainier, Jon D., Journal of the American Chemical Society, 2011, 133(9), 3208-3216

Production Method 19

94697-68-4

Reaction Conditions

Reference

: Synthesis of 4-β-amino-saccharidoid side chain-4-deoxy-4'-demethylpodophyllotoxin derivatives and their antineoplastic activity

, China, , ,

Production Method 20

94697-68-4

Reaction Conditions

Reference

: Stereoselective total synthesis of reveromycin B and C19-epi-reveromycin B

Drouet, Keith E.; Theodorakis, Emmanuel A., Chemistry - A European Journal, 2000, 6(11), 1987-2001

5,6-O-Isopropylidene-L-gulono-1,4-lactone Raw materials

5,6-O-Isopropylidene-L-gulono-1,4-lactone Preparation Products

5,6-O-Isopropylidene-L-gulono-1,4-lactone (94697-68-4)

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Cas no 94697-68-4 (5,6-O-Isopropylidene-L-gulono-1,4-lactone)

5,6-O-Isopropylidene-L-gulono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5,6-O-Isopropylidene-L-gulono-1,4-lactone Security Information

5,6-O-Isopropylidene-L-gulono-1,4-lactone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5,6-O-Isopropylidene-L-gulono-1,4-lactone Pricemore >>

5,6-O-Isopropylidene-L-gulono-1,4-lactone Production Method

Production Method 1

Production Method 2

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Production Method 17

Production Method 18

Production Method 19

Production Method 20

5,6-O-Isopropylidene-L-gulono-1,4-lactone Raw materials

5,6-O-Isopropylidene-L-gulono-1,4-lactone Preparation Products

5,6-O-Isopropylidene-L-gulono-1,4-lactone Related Literature

Related Categories

94697-68-4 (5,6-O-Isopropylidene-L-gulono-1,4-lactone) Related Products